![molecular formula C27H26N2O3S B299969 N-(3-methoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide](/img/structure/B299969.png)
N-(3-methoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide
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Overview
Description
N-(3-methoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide, also known as MTIP, is a small molecule that has been found to have potential therapeutic applications in various fields of research. MTIP is a potent and selective antagonist of the melanocortin 4 receptor (MC4R), which is a G-protein coupled receptor that plays a crucial role in the regulation of energy homeostasis, feeding behavior, and body weight.
Mechanism of Action
N-(3-methoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide acts as a selective antagonist of the MC4R, which is a G-protein coupled receptor that is expressed in various tissues of the body, including the hypothalamus, brainstem, and peripheral organs. MC4R plays a crucial role in the regulation of energy homeostasis, feeding behavior, and body weight by modulating the activity of the melanocortin system. By blocking the activity of MC4R, this compound reduces food intake and increases energy expenditure, leading to weight loss and improved metabolic health.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects in preclinical studies. In addition to its effects on food intake and body weight, this compound has been shown to improve glucose tolerance and insulin sensitivity, reduce inflammation, and improve lipid metabolism. This compound has also been found to have neuroprotective effects, as it has been shown to protect against neuronal damage and improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
N-(3-methoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide has several advantages for lab experiments, including its high potency and selectivity, as well as its ease of synthesis and availability. However, there are also some limitations to the use of this compound in lab experiments, including its potential off-target effects and the need for careful dose selection and administration.
Future Directions
There are several future directions for research on N-(3-methoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide, including the development of more potent and selective MC4R antagonists, the investigation of the molecular mechanisms underlying the effects of this compound on energy homeostasis and metabolic health, and the exploration of its potential therapeutic applications in other fields of research, such as neurodegenerative diseases and cancer. Additionally, further studies are needed to determine the safety and efficacy of this compound in human clinical trials.
Synthesis Methods
The synthesis of N-(3-methoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide involves a multi-step process that includes the condensation of 3-methoxybenzaldehyde and 4-(4-methoxyphenyl)-5-methylthiazol-2-amine to form the intermediate compound, followed by the addition of 3-phenylpropanoyl chloride to obtain the final product. The synthesis of this compound has been optimized to yield high purity and high yield, making it suitable for large-scale production.
Scientific Research Applications
N-(3-methoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide has been extensively studied for its potential therapeutic applications in various fields of research, including obesity, diabetes, and cancer. As an MC4R antagonist, this compound has been shown to reduce food intake and body weight in preclinical studies, making it a promising candidate for the treatment of obesity and related metabolic disorders. This compound has also been found to have potential anti-cancer properties, as it has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo.
Properties
Molecular Formula |
C27H26N2O3S |
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Molecular Weight |
458.6 g/mol |
IUPAC Name |
N-(3-methoxyphenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-3-phenylpropanamide |
InChI |
InChI=1S/C27H26N2O3S/c1-19-26(21-13-15-23(31-2)16-14-21)28-27(33-19)29(22-10-7-11-24(18-22)32-3)25(30)17-12-20-8-5-4-6-9-20/h4-11,13-16,18H,12,17H2,1-3H3 |
InChI Key |
WAPZZLDJXHDQMP-UHFFFAOYSA-N |
SMILES |
CC1=C(N=C(S1)N(C2=CC(=CC=C2)OC)C(=O)CCC3=CC=CC=C3)C4=CC=C(C=C4)OC |
Canonical SMILES |
CC1=C(N=C(S1)N(C2=CC(=CC=C2)OC)C(=O)CCC3=CC=CC=C3)C4=CC=C(C=C4)OC |
Origin of Product |
United States |
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